Cas no 2680688-94-0 (4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2680688-94-0
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5647435
• PubChem ID: 165936894
• Update Time: 2025-07-22

4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680688-94-0
• EN300-28272643
• 4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C9H9N3O3/c1-5(13)11-7-6(3-10)4-12(2)8(7)9(14)15/h4H,1-2H3,(H,11,13)(H,14,15)
• InChI Key： NVMCUGYTRNWDLX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C#N)=CN1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.1Ų

Additional information on 4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid

Professional Introduction to 4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic Acid (CAS No. 2680688-94-0)

4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid, with the CAS number 2680688-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its cyano, acetamido, and methyl substituents, contribute to its potential as a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>cyano group at the 4-position of the pyrrole ring introduces a polar and electron-withdrawing character to the molecule, which can influence its reactivity and interactions with biological targets. The< strong>acetamido group at the 3-position provides a hydrophilic amide functionality, enhancing solubility and potentially facilitating interactions with polar biological molecules. The presence of a< strong>methyl group at the 1-position further modulates the electronic properties of the pyrrole core, making it an interesting scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrrole-based compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2680688-94-0) is being explored as a potential building block for the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of molecules that target specific enzymatic or receptor interactions.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The< strong>cyano group can be further functionalized through various chemical transformations, such as reduction to an amine or substitution with other electrophiles. The< strong>acetamido group can undergo hydrolysis or coupling reactions, allowing for the introduction of additional functional groups. These properties make< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2680688-94-0) a valuable asset in synthetic chemistry.

The pharmaceutical industry has been particularly interested in developing new drugs based on heterocyclic scaffolds due to their inherent biological activity and favorable pharmacokinetic properties. Pyrrole derivatives have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. The< strong>methyl-substituted pyrrole core in< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2680688-94-0) is especially noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain biological targets.

In academic research, this compound has been utilized in studies aimed at understanding the structure-activity relationships (SAR) of pyrrole-based drugs. By systematically modifying different substituents on the pyrrole ring, researchers can gain insights into how structural changes affect biological activity. The< strong>cyano,< strong>acetamido, and< strong>methyl groups provide multiple sites for modification, making< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2680688-94-0) an ideal candidate for such studies.

The synthesis of< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2680688-94-0) involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired pyrrole core. These synthetic strategies not only showcase the versatility of current organic chemistry tools but also contribute to the efficient production of complex molecules like this one.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Pyrrole derivatives are known for their ability to form stable complexes with metals, making them useful in catalysis and material design. The unique electronic properties of< strong>4-cyano-3-acetamido-1-methyl-1H-pyrrole- 2-carboxylic acid, influenced by its cyano, acetamido, and methyl substituents, could be exploited in developing novel materials with specific functionalities.

In conclusion,< strong>4-cyano- 3-acetamido- 1-methyl- 1H-pyrrole- 2-carboxylic acid, CAS No. , represents a significant advancement in heterocyclic chemistry with potential implications for drug discovery and material science. The structural complexity and functional diversity of this compound make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like